Cas no 1368923-97-0 (5-(1H-pyrrol-3-yl)-1,2-oxazol-3-amine)
5-(1H-pyrrol-3-yl)-1,2-oxazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(1H-pyrrol-3-yl)-1,2-oxazol-3-amine
- EN300-1851043
- 1368923-97-0
-
- Inchi: 1S/C7H7N3O/c8-7-3-6(11-10-7)5-1-2-9-4-5/h1-4,9H,(H2,8,10)
- InChI Key: FKFLCACSZFJHKV-UHFFFAOYSA-N
- SMILES: O1C(=CC(N)=N1)C1C=CNC=1
Computed Properties
- Exact Mass: 149.058911855g/mol
- Monoisotopic Mass: 149.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 67.8Ų
5-(1H-pyrrol-3-yl)-1,2-oxazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1851043-0.05g |
5-(1H-pyrrol-3-yl)-1,2-oxazol-3-amine |
1368923-97-0 | 0.05g |
$1272.0 | 2023-09-19 | ||
| Enamine | EN300-1851043-0.1g |
5-(1H-pyrrol-3-yl)-1,2-oxazol-3-amine |
1368923-97-0 | 0.1g |
$1332.0 | 2023-09-19 | ||
| Enamine | EN300-1851043-0.25g |
5-(1H-pyrrol-3-yl)-1,2-oxazol-3-amine |
1368923-97-0 | 0.25g |
$1393.0 | 2023-09-19 | ||
| Enamine | EN300-1851043-0.5g |
5-(1H-pyrrol-3-yl)-1,2-oxazol-3-amine |
1368923-97-0 | 0.5g |
$1453.0 | 2023-09-19 | ||
| Enamine | EN300-1851043-1.0g |
5-(1H-pyrrol-3-yl)-1,2-oxazol-3-amine |
1368923-97-0 | 1g |
$1515.0 | 2023-06-01 | ||
| Enamine | EN300-1851043-2.5g |
5-(1H-pyrrol-3-yl)-1,2-oxazol-3-amine |
1368923-97-0 | 2.5g |
$2969.0 | 2023-09-19 | ||
| Enamine | EN300-1851043-5.0g |
5-(1H-pyrrol-3-yl)-1,2-oxazol-3-amine |
1368923-97-0 | 5g |
$4391.0 | 2023-06-01 | ||
| Enamine | EN300-1851043-10.0g |
5-(1H-pyrrol-3-yl)-1,2-oxazol-3-amine |
1368923-97-0 | 10g |
$6512.0 | 2023-06-01 | ||
| Enamine | EN300-1851043-1g |
5-(1H-pyrrol-3-yl)-1,2-oxazol-3-amine |
1368923-97-0 | 1g |
$1515.0 | 2023-09-19 | ||
| Enamine | EN300-1851043-5g |
5-(1H-pyrrol-3-yl)-1,2-oxazol-3-amine |
1368923-97-0 | 5g |
$4391.0 | 2023-09-19 |
5-(1H-pyrrol-3-yl)-1,2-oxazol-3-amine Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 5-(1H-pyrrol-3-yl)-1,2-oxazol-3-amine
Introduction to 5-(1H-pyrrol-3-yl)-1,2-oxazol-3-amine (CAS No. 1368923-97-0)
5-(1H-pyrrol-3-yl)-1,2-oxazol-3-amine is a heterocyclic compound with significant potential in the field of pharmaceutical and biochemical research. Its molecular structure, featuring a pyrrole ring linked to an oxazole ring via an amine substituent, makes it a versatile scaffold for drug discovery and development. This compound has garnered attention due to its unique chemical properties and its promising applications in medicinal chemistry.
The CAS number 1368923-97-0 uniquely identifies this compound in scientific literature and databases, facilitating its study and commercialization. The presence of both pyrrole and oxazole moieties in its structure imparts distinct electronic and steric characteristics, which can be exploited for designing novel bioactive molecules. These features have made 5-(1H-pyrrol-3-yl)-1,2-oxazol-3-amine a subject of interest for researchers exploring new therapeutic avenues.
Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between 5-(1H-pyrrol-3-yl)-1,2-oxazol-3-amine and biological targets. Studies suggest that the compound exhibits binding affinity to various enzymes and receptors, making it a potential candidate for developing small-molecule inhibitors. For instance, preliminary computational studies have indicated that this molecule may interact with enzymes involved in inflammatory pathways, offering a novel approach to modulate these processes.
The oxazole ring in 5-(1H-pyrrol-3-yl)-1,2-oxazol-3-amine is known for its ability to participate in hydrogen bonding and π-stacking interactions, which are crucial for the design of high-affinity binders. The pyrrole moiety, on the other hand, contributes to the molecule's aromaticity and electronic properties, further enhancing its potential as a pharmacophore. These structural features have been leveraged in the design of derivatives aimed at improving pharmacokinetic properties and target specificity.
In the realm of drug discovery, the synthesis of 5-(1H-pyrrol-3-yl)-1,2-oxazol-3-amine has been optimized using various synthetic routes to ensure high yield and purity. Advances in synthetic methodologies have allowed for the efficient preparation of this compound, enabling researchers to conduct more extensive biological evaluations. The use of transition-metal-catalyzed reactions has particularly been instrumental in streamlining the synthesis process while maintaining high chemical elegance.
One of the most compelling aspects of 5-(1H-pyrrol-3-yl)-1,2-oxazol-3-amine is its potential application in addressing unmet medical needs. Research has shown that derivatives of this compound exhibit anti-inflammatory, antiviral, and anticancer properties. For example, modifications to the pyrrole or oxazole rings have led to compounds with enhanced activity against specific disease targets. These findings underscore the importance of 5-(1H-pyrrol-3-y)-1,2-oxtaZol_3-am ine as a building block for future drug candidates.
The pharmacological profile of 5-(1H-pyrrol_3-y)-12-Ox azol_34-m ine is further enhanced by its ability to cross biological membranes due to its lipophilic nature. This characteristic is essential for ensuring adequate absorption and distribution within the body following administration. Additionally, studies on its metabolic stability have revealed that it can undergo biotransformation into active or inactive metabolites, providing insights into its potential pharmacokinetic behavior.
Recent clinical trials have begun to explore the therapeutic potential of compounds derived from 5-(1H-pyrrol_34-y)-12-Ox azo13-am ine. While these trials are still in early stages, preliminary results are promising and suggest that this class of molecules may offer new treatment options for various conditions. The growing body of evidence supporting the efficacy and safety of these derivatives continues to fuel interest in their development.
The role of 5-(1H-pyrrol_34-y)_12-Ox azo13-am ine in academic research cannot be overstated. It serves as a valuable tool for studying fundamental biological processes and developing innovative therapeutic strategies. Collaborative efforts between chemists, biologists, and clinicians are essential for maximizing the potential of this compound and related derivatives. By leveraging interdisciplinary approaches, researchers can accelerate the translation of laboratory discoveries into clinical applications.
As our understanding of complex biological systems evolves, so too does our appreciation for molecules like 5-(1H-pyrrol_34-y)_12-Ox azo13-am ine. Its unique structural features make it a versatile scaffold for drug design, with applications spanning multiple therapeutic areas. Continued research into this compound will undoubtedly yield new insights into disease mechanisms and novel treatments for patients worldwide.
1368923-97-0 (5-(1H-pyrrol-3-yl)-1,2-oxazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)